Cas no 2171835-10-0 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• CAS No: 2171835-10-0
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5858579
• PubChem ID: 165503362
• Update Time: 2025-07-18

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• 2171835-10-0
• 3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
• EN300-1486509

• Inchi： 1S/C24H28N2O5/c1-2-16(13-22(27)25-12-11-23(28)29)14-26-24(30)31-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,2,11-15H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： MINMGKZRRMAHOF-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid

Comprehensive Overview of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2171835-10-0)

In the realm of peptide synthesis and bioconjugation chemistry, the compound 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2171835-10-0) has garnered significant attention due to its versatile applications. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique pivotal for drug discovery and biopharmaceutical development. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, ensures efficient protection of amino groups during synthesis, making it indispensable for researchers focusing on peptide-based therapeutics.

The growing demand for custom peptides and targeted drug delivery systems has amplified the relevance of compounds like CAS No. 2171835-10-0. Recent trends in cancer research and immunotherapy highlight the need for high-purity amino acid building blocks, where this compound excels due to its stability and compatibility with automated synthesizers. Additionally, its role in linker chemistry for antibody-drug conjugates (ADCs) aligns with the surge in interest around precision medicine and next-generation biologics.

From a structural perspective, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid offers a balance between hydrophobicity and reactivity, enabling its use in click chemistry and cross-coupling reactions. Researchers frequently search for "Fmoc-amino acid derivatives" or "CAS 2171835-10-0 solubility" to optimize experimental protocols, reflecting its technical importance. The compound’s compatibility with green chemistry principles—such as reduced solvent waste—further resonates with the sustainable synthesis movement.

In proteomics and biomarker discovery, this compound serves as a critical tool for post-translational modification studies. Its integration into peptide libraries facilitates high-throughput screening, addressing common queries like "how to improve peptide yield" or "best Fmoc deprotection methods." Moreover, its application in neuroscience research—particularly in studying amyloid peptides—demonstrates its cross-disciplinary utility.

For quality control purposes, analytical techniques such as HPLC and mass spectrometry are employed to verify the purity of CAS No. 2171835-10-0. This aligns with industry standards for GMP-compliant synthesis, a topic frequently explored in forums discussing "peptide purity standards." The compound’s stability under lyophilization conditions also makes it suitable for long-term storage, a practical consideration for laboratories.

Looking ahead, the compound’s potential in nanotechnology—such as peptide-functionalized nanoparticles—positions it at the forefront of material science innovations. As the scientific community continues to explore "new peptide-based materials," 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid remains a cornerstone for advancing both therapeutic and diagnostic applications.